Cas no 102520-37-6 (Ethanamine;4-methylbenzenesulfonic Acid)

• Product Name: Ethanamine;4-methylbenzenesulfonic Acid
• CAS No: 102520-37-6
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 1133539
• PubChem ID: 6713449
• Update Time: 2025-04-20

Ethanamine;4-methylbenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• NCIOpen2_007798
• CTK0G7566
• ACMC-20m5hj
• AC1O8OYJ
• toluene-4-sulfonic acid , compound with ethylamine
• Toluol-4-sulfonsaeure, Verbindung mit Aethylamin
• NCIOpen2_009532
• Ethanamine, 4-methylbenzenesulfonate
• ethylammonium tosylate
• ethylammonium 4-toluenesulfonate
• Toluol-4-sulfonsaeure, Salz des Aethylamins
• ethanamine,4-methylbenzenesulfonic acid
• 4-methylbenzenesulfonic acid
• ethanamine
• DTXSID20425155
• 102520-37-6
• Ethanamine, 4-methylbenzenesulfonate (1:1)
• Ethanamine;4-methylbenzenesulfonic Acid

• Inchi： 1S/C7H8O3S.C2H7N/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-3/h2-5H,1H3,(H,8,9,10);2-3H2,1H3
• InChI Key： SPWQZXFBGZCHIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.NCC

Computed Properties

• Exact Mass: 217.07735
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39
• LogP: 2.98780